![molecular formula C12H15BrO4S B1467903 Tert-butyl 2-(3-bromophenylsulfonyl)-acetate CAS No. 1220422-59-2](/img/structure/B1467903.png)
Tert-butyl 2-(3-bromophenylsulfonyl)-acetate
Overview
Description
Synthesis Analysis
The synthesis of this compound involves the reaction of tert-butyl acrylate with 3-bromobenzenesulfonyl chloride . The reaction proceeds via nucleophilic substitution, resulting in the formation of the target compound. Detailed synthetic procedures and conditions can be found in relevant literature .
Scientific Research Applications
Radical Cyclization for Synthesis
Jian Xu et al. (2017) developed a tert-butyl hydroperoxide-initiated radical cyclization process involving 2-alkynylthioanisoles or -selenoanisoles with sulfinic acids. This method facilitates the synthesis of 3-(arylsulfonyl)benzothiophenes or -benzoselenophenes, showcasing the utility of tert-butyl sulfonyl compounds in creating complex sulfur-containing heterocycles under mild conditions (Jian Xu, Xiaoxia Yu, Jianxiang Yan, & Q. Song, 2017).
Multi-Coupling Reagent for Synthesis
P. Auvray, P. Knochel, and J. Normant (1985) reported the use of 3-bromo-2-(tert-butylsulfonyl)-1-propene as a versatile multi-coupling reagent. This compound reacts with various electrophiles, yielding highly functionalized sulfones. Such reagents demonstrate the role of tert-butyl sulfonyl compounds in facilitating diverse bond-forming reactions (P. Auvray, P. Knochel, & J. Normant, 1985).
Nickel-Catalyzed Cyclopropanation
Y. Gai, M. Julia, and J. Verpeaux (1991) highlighted the application of tert-butylsulfonylmethyllithium, derived from tert-butyl methyl sulfone, in nickel-catalyzed cyclopropanation of alkenes. This research illustrates the importance of tert-butyl sulfonyl derivatives as methylene-transfer reagents for cyclopropanation reactions (Y. Gai, M. Julia, & J. Verpeaux, 1991).
Asymmetric Synthesis of Amines
J. Ellman et al. (2002) explored N-tert-Butanesulfinyl aldimines and ketimines as intermediates for the asymmetric synthesis of amines. This method leverages the tert-butanesulfinyl group's ability to activate imines for nucleophilic addition, demonstrating the critical role of tert-butyl sulfonyl compounds in the enantioselective synthesis of amines (J. Ellman, T. D. Owens, & T. P. Tang, 2002).
Catalytic Asymmetric Oxidation
D. Cogan et al. (1998) described the catalytic asymmetric oxidation of tert-butyl disulfide, leading to the synthesis of tert-butanesulfinamides, tert-butyl sulfoxides, and tert-butanesulfinimines. This process underscores the potential of tert-butyl sulfonyl compounds in asymmetric synthesis, offering a pathway to chiral sulfinyl derivatives (D. Cogan, Guangcheng Liu, Kyungjin Kim, B. J. Backes, & J. Ellman, 1998).
properties
IUPAC Name |
tert-butyl 2-(3-bromophenyl)sulfonylacetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15BrO4S/c1-12(2,3)17-11(14)8-18(15,16)10-6-4-5-9(13)7-10/h4-7H,8H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RCKAAAJQDWWUMR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)CS(=O)(=O)C1=CC(=CC=C1)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15BrO4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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